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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B12380738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for C.I.

Reactive Red 180, a widely used azo dye in the textile and paper industries, and for

experimental purposes. This document synthesizes available data on its chemical and physical

properties, toxicological and ecological effects, and safe handling procedures to inform risk

assessments and ensure laboratory safety.

Chemical and Physical Properties
Reactive Red 180 is a red, powdered substance with a complex molecular structure. It is

soluble in water, with a solubility of 50 g/L.[1] The dye's color in solution can range from yellow-

red to deep red depending on its concentration and exposure to light or heat.[2]

Table 1: Chemical Identification of Reactive Red 180
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Identifier Value

Chemical Name

2,7-Naphthalenedisulfonicacid, 5-

(benzoylamino)-4-hydroxy-3-[[1-sulfo-6-[[2-

(sulfooxy)ethyl]sulfonyl]-2-

naphthalenyl]azo]-,tetrasodium salt

C.I. Name Reactive Red 180, 181055[1]

CAS Number 72828-03-6[1][3], 98114-32-0

Molecular Formula C₂₉H₁₉N₃Na₄O₁₇S₅[1][4]

Molecular Weight 933.76 g/mol [1][4]

Synonyms
Brilliant Red F 3B-SF, Remazol Brilliant Red F

3B, Pro-Jet Magenta 1T[3]

Table 2: Physical and Chemical Properties of Reactive Red 180

Property Value

Physical State Solid, powder[2]

Color Red[2]

Odor Negligible[5]

Water Solubility 50 g/L[1]

Density 1.00 g/cm³[2]

Optimum pH 4.0 - 5.5[2]

Hazard Identification and GHS Classification
The GHS classification for Reactive Red 180 is not consistently reported across various

sources. Some safety data sheets indicate that it is not a classified substance.[6] However,

other sources suggest that, like many reactive dyes, it may cause skin and eye irritation, as

well as respiratory irritation.[5] Given the potential for sensitization and irritation, it is prudent to

handle this substance with care.
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Diagram 1: Potential GHS Pictograms for Reactive Dyes

Potential Hazard Pictograms

Click to download full resolution via product page

Caption: Potential GHS pictograms for reactive dyes.

Table 3: Potential GHS Hazard Statements for Reactive Dyes

Code Hazard Statement

H315 Causes skin irritation[5]

H319 Causes serious eye irritation[5]

H335 May cause respiratory irritation[5]

Toxicological Data
Detailed toxicological data for Reactive Red 180 is limited. Many safety data sheets report "no

data available" for acute toxicity endpoints such as LD50 and LC50.[5] However, data from

similar reactive dyes can provide an indication of potential hazards. For instance, studies on

other reactive red dyes have shown varying levels of toxicity to aquatic organisms.[7][8]

Table 4: Acute Toxicity Data for Similar Reactive Dyes
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Substance Test Type Species Result

Reactive Red 120 LC50 (96h)
Oncorhynchus mykiss

(Rainbow trout)
78.84 mg/L[7]

Reactive Red 120 EC50 (48h)
Daphnia magna

(Water flea)
10.40 mg/L[7]

Reactive Red 141 LC50 (48h)
Moina macrocopa

(Water flea)
18.26 mg/L[8]

Reactive Red 141 EC50 (96h)
Chlorella sp. (Green

algae)
95.55 mg/L[8]

Ecological Data
Comprehensive ecotoxicological data for Reactive Red 180 is not readily available. As a

water-soluble dye, its release into the environment is a concern.[7] It is not expected to be

readily biodegradable. Therefore, discharge into drains or the environment should be avoided.

Experimental Protocols
Specific experimental protocols for the toxicological and ecological assessment of Reactive
Red 180 are not detailed in the available literature. However, standardized methods, such as

the OECD Guidelines for the Testing of Chemicals, are typically employed. The following is a

summary of a relevant protocol for assessing acute toxicity in fish.

OECD Test Guideline 203: Fish, Acute Toxicity Test

This guideline outlines a method to assess the acute toxicity of a substance to fish in

freshwater.

Principle: Fish are exposed to the test substance, typically for a 96-hour period. The

concentration of the substance that is lethal to 50% of the test fish (LC50) is determined.

Test Organism: A variety of fish species can be used, with the Rainbow trout (Oncorhynchus

mykiss) being a common choice.

Procedure:
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A range of concentrations of the test substance is prepared in water.

Groups of fish are exposed to each concentration in test chambers.

A control group is maintained in water without the test substance.

The number of dead fish in each chamber is recorded at 24, 48, 72, and 96 hours.

Data Analysis: The LC50 value and its 95% confidence limits are calculated at the end of the

exposure period.

Diagram 2: Experimental Workflow for OECD TG 203

Range-finding test (optional)

Prepare test concentrations

Introduce fish to test chambers

Exposure period (96 hours)

Observe and record mortality

Calculate LC50

Click to download full resolution via product page
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Caption: Workflow for OECD TG 203 fish acute toxicity test.

Safe Handling and Personal Protective Equipment
(PPE)
Due to the potential for irritation and sensitization, proper handling procedures and the use of

personal protective equipment are essential when working with Reactive Red 180.

Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume

hood, to avoid inhalation of dust.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dust is generated, a NIOSH-approved respirator for dusts should

be worn.

Diagram 3: Recommended Personal Protective Equipment
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Recommended PPE for Handling Reactive Red 180

Safety Glasses/Goggles

Protective Gloves

Lab Coat

Respirator (if dust is present)

Click to download full resolution via product page

Caption: Recommended PPE for handling Reactive Red 180.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Remove contaminated clothing. Wash skin with soap and plenty of water. Seek

medical attention if irritation develops.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Storage and Disposal
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from strong oxidizing agents.

Disposal: Dispose of waste and residues in accordance with local, state, and federal

regulations. Do not allow to enter drains or waterways.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). It is the

responsibility of the user to conduct a thorough risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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